2-[[4-amino-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butylphenyl)acetamide

• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butylphenyl)acetamide
• InChI: InChI=1S/C21H25N5OS/c1-3-4-5-16-8-12-18(13-9-16)23-19(27)14-28-21-25-24-20(26(21)22)17-10-6-15(2)7-11-17/h6-13H,3-5,14,22H2,1-2H3,(H,23,27)
• InChI Key: TXSJGRATQMZEOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)C

Description

2-[[4-amino-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butylphenyl)acetamide: is a complex organic compound with the following chemical formula:

$$\text{C}_{22}\text{H}_{20}\text{N}_6\text{O}_3\text{S}_2$$C22​H20​N6​O3​S2​

. It belongs to the class of 1,2,4-triazole derivatives, which have diverse applications in various fields.

Preparation Methods

Synthetic Routes: Several synthetic routes lead to the formation of this compound. One approach involves the reaction of polyfunctionalized triazole with various reagents, such as β-dicarbonyl compounds, arylidene malononitriles, aromatic aldehydes, glacial acetic acid, and acetophenones . Detailed reaction conditions and mechanisms would require further investigation.

Chemical Reactions Analysis

Types of Reactions: The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions can modify its structure and properties.

Common Reagents and Conditions: Common reagents used in its synthesis include amines, acids, and metal catalysts. Reaction conditions may involve elevated temperatures, solvents, and specific pH ranges.

Major Products: The major products formed during these reactions depend on the specific reaction pathway. Further research is needed to identify these products conclusively.

Scientific Research Applications

Chemistry: Researchers explore its potential as a building block for designing novel organic molecules due to its unique structure.

Biology and Medicine: The compound’s biological applications remain an active area of study. It may exhibit antimicrobial, antiviral, or anticancer properties. Further investigations are necessary to validate these claims.

Industry: In industry, this compound could serve as a precursor for pharmaceuticals, agrochemicals, or materials with specific properties.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains elusive. Researchers investigate its interactions with cellular targets, signaling pathways, and enzymatic processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, it’s essential to compare this compound with related 1,2,4-triazole derivatives. Highlighting its uniqueness can guide further research and applications.

Remember that this information is based on available knowledge up to a certain point, and further studies may reveal additional insights